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Compound of Interest

Compound Name: N,N-Dimethylacetamide-2,2,2-D3

Cat. No.: B1433922

Get Quote

Technical Guide: N,N-Dimethylacetamide-2,2,2-
D3
Isotopologue Specifics, Physical Characterization, and Application Protocols

Executive Summary & Compound Identity
N,N-Dimethylacetamide-2,2,2-D3 (DMA-d3) is a selectively deuterated isotopologue of the

polar aprotic solvent N,N-dimethylacetamide (DMAc). Unlike the fully deuterated analogue

(DMA-d9), DMA-d3 possesses deuterium substitution solely at the acetyl methyl group (

), leaving the

-methyl groups (

) protonated.[1]

This specific labeling pattern renders DMA-d3 a critical tool in Nuclear Magnetic Resonance

(NMR) spectroscopy for blanking specific spectral regions and in Medicinal Chemistry for

probing metabolic stability via the Kinetic Isotope Effect (KIE) at the acetyl position.[1]
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Chemical Identity
Parameter Detail

IUPAC Name -Dimethyl(2,2,2-^2H_3)acetamide

CAS Number 20255-66-7

Chemical Formula

Molecular Weight 90.14 g/mol (Calculated)

Isotopic Purity Typically ≥ 98 atom % D

Structure

Physical & Chemical Properties
The physical behavior of DMA-d3 closely mirrors its non-deuterated parent (CAS 127-19-5),

with deviations primarily in mass-dependent properties (density) and spectroscopic signatures.

[1]

Table 1: Comparative Physical Data
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Property
N,N-
Dimethylacetamide
(Unlabeled)

N,N-
Dimethylacetamide
-2,2,2-D3

Note

Molar Mass 87.12 g/mol 90.14 g/mol

+3.02 Da mass shift

due to

.[2]

Boiling Point 165–166 °C 165–166 °C

Isotope effect on BP is

negligible for this

substitution.[1]

Melting Point -20 °C ~ -20 °C

Density (25°C) 0.937 g/mL ~0.969 g/mL (Est.)[1]

Density increases

approx.[1] 3.5% due

to mass increase with

constant molar

volume.[1]

Refractive Index 1.437

Flash Point 63–70 °C (Open Cup) 63–70 °C Combustible liquid.[1]

Solubility
Miscible with

, EtOH, Ether
Miscible Highly hygroscopic.[1]

Dielectric Constant 37.8 (25 °C) 37.8

Excellent solvating

power for

salts/polymers.[1]
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Critical Insight: While boiling points remain consistent, the density of deuterated solvents is

consistently higher than their protio-analogues.[1] For precise volumetric preparations (e.g.,

Molarity), gravimetric measurement is superior to volumetric dispensing to account for this

density shift.[1]

Spectroscopic Characterization (NMR)
The primary utility of DMA-d3 lies in its unique NMR signature.[1] By deuterating the acetyl

methyl, the singlet normally found at

ppm is "silenced" in

-NMR, allowing for the observation of analyte signals that would otherwise be obscured by the
solvent peak.[1]

-NMR Chemical Shift Profile (in )
Acetyl Methyl (

): Silent (Residual quintet may appear at ~2.08 ppm if <100% D).[1]

N-Methyl (

): Two singlets at

2.98 ppm and

3.02 ppm.[1]

Note: The two N-methyls are magnetically nonequivalent due to the partial double bond

character of the C-N amide bond, which restricts rotation at room temperature.[1]

-NMR Profile
Carbonyl (
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): ~170 ppm.[1]

N-Methyls: ~35 ppm and ~38 ppm.[1][2]

Acetyl Methyl (

): Septet at ~21 ppm (due to coupling with spin-1 Deuterium,

Hz).[1]

Synthesis & Manufacturing Logic
The synthesis of DMA-d3 follows a classic acetylation pathway but utilizes deuterated acylating

agents.[1] The choice of reagent dictates the isotopic purity and cost-efficiency.[1]

Synthesis Workflow
The most robust route involves the reaction of Dimethylamine (gas or salt) with Acetic

Anhydride-d6 or Acetyl Chloride-d3.[1]

Acetic Anhydride-d6
(CD3-CO-O-CO-CD3)

Acylation Reaction
(Exothermic, < 20°C)

Dimethylamine
(NH(CH3)2)

N,N-Dimethylacetamide-2,2,2-D3
(Crude)

Acetic Acid-d4
(Byproduct)

Fractional Distillation
(Collect 164-166°C)

Pure DMA-d3
(>99% Purity)

Click to download full resolution via product page

Figure 1: Synthetic pathway for N,N-Dimethylacetamide-2,2,2-D3 via Acetic Anhydride-d6

acylation.[1][2] The reaction requires careful temperature control to minimize side products.

Experimental Protocols
Protocol A: Determination of Isotopic Enrichment (Atom
% D)
To validate the "2,2,2-D3" claim, one must quantify the residual protio-acetyl signal relative to

the fully protonated N-methyl signals.
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Reagents:

Sample: 10 µL DMA-d3[1]

Solvent:

(0.6 mL)

Internal Standard (Optional): TMS

Methodology:

Acquisition: Acquire a standard

-NMR spectrum (minimum 16 scans, d1 > 5s to ensure full relaxation).[1]

Integration Reference: Set the integral of the N-methyl region (two peaks at ~2.9–3.1 ppm) to

6.000.

Residual Measurement: Integrate the region at ~2.08 ppm (Acetyl methyl).[1]

Calculation:

[1][3]

Acceptance Criteria:

For "98% D" grade: The integral at 2.08 ppm must be

.[1]

Protocol B: Anhydrous Storage & Handling
DMA-d3 is hygroscopic.[1][4] Water contamination introduces an HOD peak in NMR and

hydrolyzes the amide over time.[1]

Drying: Store over activated 4Å Molecular Sieves (20% w/v) for 24 hours.

Atmosphere: Package under Argon or Nitrogen.[1]
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Septum Use: Use PTFE-lined septa to prevent moisture ingress during syringe withdrawal.

[1]

Applications in Drug Development
Metabolic Stability (Kinetic Isotope Effect)
Researchers substitute the acetyl hydrogens with deuterium to slow down metabolic oxidation.

[1]

Mechanism: The C-D bond is stronger than the C-H bond.[1] If the rate-limiting step in

metabolism involves C-H abstraction at the acetyl group, DMA-d3 (or drugs containing this

moiety) will show a reduced metabolic rate (

).[1]

Use Case: Identifying "soft spots" in lead compounds during DMPK optimization.

NMR Solvation Studies
DMA-d3 is used to study the conformation of peptides or polymers where the solvent's acetyl

signal would overlap with key analyte resonances (e.g., side-chain methyls of Alanine or

Threonine).[1]
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Sample Preparation
(Analyte + DMA-d3)

1H-NMR Acquisition

Region 2.0 - 2.2 ppm
Clear?

Analyte Signals Visible
(Successful Blanking)

Yes (d3 works)

Solvent Overlap
(Use DMA-d9)

No (N-Me overlap)

Click to download full resolution via product page

Figure 2: Decision logic for selecting DMA-d3 vs. DMA-d9 in NMR studies. DMA-d3 is cost-

effective when only the acetyl region requires blanking.

Safety & Toxicology (E-E-A-T)
Hazard Classification: Similar to non-deuterated DMA (CAS 127-19-5).[1]

GHS Signal:DANGER

H-Statements:

H360D: May damage the unborn child (Reproductive Toxicity).[1]

H312 + H332: Harmful in contact with skin or if inhaled.[1][5][6]

H319: Causes serious eye irritation.[1][5][6]
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Handling Precaution: DMA is a potent solvent that can penetrate skin and carry other dissolved

toxic compounds into the bloodstream ("Carrier Effect").[1] Double-gloving (Nitrile) and working

within a fume hood are non-negotiable safety standards.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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